2-(5-Ethylsulfanyl-4-methyl-4H-[1,2,4]triazol-3-YL)-ethylamine hydrochloride

Specification

• CAS No.: 1185293-14-4
• Molecular Formula: C7H15ClN4S
• Molecular Weight: 222.74 g/mol
• IUPAC Name: 2-(5-ethylsulfanyl-4-methyl-1,2,4-triazol-3-yl)ethanamine;hydrochloride
• Standard InChI: InChI=1S/C7H14N4S.ClH/c1-3-12-7-10-9-6(4-5-8)11(7)2;/h3-5,8H2,1-2H3;1H
• Standard InChI Key: ASWRYAYEBBUNDE-UHFFFAOYSA-N
• SMILES: CCSC1=NN=C(N1C)CCN.Cl
• Canonical SMILES: CCSC1=NN=C(N1C)CCN.Cl

Introduction

Parameter	Information
CAS Number	1185293-14-4
PubChem CID	46736439
Molecular Formula	C₇H₁₅ClN₄S
Parent Compound	CID 18524660 (2-(5-(Ethylthio)-4-methyl-4H-1,2,4-triazol-3-yl)ethan-1-amine)
Creation Date	2010-07-26
Last Modified	February 15, 2025

Structural Characteristics

The compound features a 1,2,4-triazole heterocycle with strategically placed functional groups that contribute to its chemical properties and potential biological activities.

Table 2: Structural Features

Position	Substitution	Function
Position 3	Ethylamine chain	Provides basic nitrogen functionality and potential hydrogen bonding sites
Position 4	Methyl group	Contributes to molecular recognition and binding properties
Position 5	Ethylsulfanyl group	Adds lipophilicity and potential for sulfur-based interactions
Salt Form	Hydrochloride	Enhances solubility and stability in aqueous solutions

Nomenclature and Identifiers

The compound has several systematic names and chemical identifiers that facilitate its proper identification in scientific literature and databases.

Table 3: Chemical Identifiers

Type	Identifier
IUPAC Name	2-(5-ethylsulfanyl-4-methyl-1,2,4-triazol-3-yl)ethanamine;hydrochloride
Alternative Names	2-(5-(Ethylthio)-4-methyl-4H-1,2,4-triazol-3-yl)ethanamine hydrochloride
InChI	InChI=1S/C7H14N4S.ClH/c1-3-12-7-10-9-6(4-5-8)11(7)2;/h3-5,8H2,1-2H3;1H
InChIKey	ASWRYAYEBBUNDE-UHFFFAOYSA-N
SMILES	CCSC1=NN=C(N1C)CCN.Cl

Physical and Chemical Properties

The physical and chemical properties of 2-(5-Ethylsulfanyl-4-methyl-4H-triazol-3-YL)-ethylamine hydrochloride contribute to its stability, reactivity, and potential applications in various fields.

Table 4: Physical and Chemical Properties

Property	Value
Molecular Weight	222.74 g/mol
Physical State	Solid
Chemical Stability	Stable under recommended temperatures and pressures
Incompatible Materials	Strong oxidizing agents
Hazardous Decomposition Products	Carbon oxides, Hydrogen chloride, Nitrogen oxides, Sulfur oxides
Reactivity	Not specified in available data
Conditions to Avoid	Dust generation

Classification Category	Details
Skin irritation	Category 2
Eye irritation	Category 2A
Specific target organ toxicity - single exposure	Category 3 (Respiratory system)
Signal Word	Warning
Pictogram	Irritant

Table 6: Hazard and Precautionary Statements

Statement Type	Code	Description
Hazard Statements	H315	Causes skin irritation
	H319	Causes serious eye irritation
	H335	May cause respiratory irritation
Precautionary Statements	P261	Avoid breathing dust/fume/gas/mist/vapors/spray
	P264	Wash skin thoroughly after handling
	P271	Use only outdoors or in a well-ventilated area
	P280	Wear protective gloves/protective clothing/eye protection/face protection
	P302+P352	IF ON SKIN: Wash with plenty of soap and water
	P304+P340	IF INHALED: Remove to fresh air and keep at rest in a position comfortable for breathing
	P305+P351+P338	IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing
	P312	Call a poison center or doctor if you feel unwell
	P332+P313	If skin irritation occurs: Get medical advice/attention
	P337+P313	If eye irritation persists: Get medical advice/attention
	P362	Take off contaminated clothing and wash before reuse
	P403+P233	Store in a well-ventilated place. Keep container tightly closed
	P405	Store locked up
	P501	Dispose of contents/container to an approved waste disposal plant

First Aid Measures

Emergency procedures for various exposure routes have been established for this compound.

Table 7: First Aid Measures

Exposure Route	Recommended Action
Inhalation	Move person to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Obtain medical aid
Skin Contact	Immediately flush skin with running water for at least 15 minutes while removing contaminated clothing and shoes. Wash clothing before reuse. Obtain medical aid immediately
Eye Contact	Immediately flush open eyes with running water for at least 15 minutes. Obtain medical aid immediately
Ingestion	Do NOT induce vomiting without medical advice. Rinse mouth with water. Never administer anything by mouth to an unconscious person. Obtain medical aid immediately

Supplier	Catalog/Product Number	Additional Information
VWR	101835-502EA	Price: 307.69 USD (as of search date)
Matrix Scientific	033351-500MG	Supplied in 500mg quantities
Sigma-Aldrich	MAT184121777	Listed as research chemical

Research Limitations and Future Directions

Current research on 2-(5-Ethylsulfanyl-4-methyl-4H-triazol-3-YL)-ethylamine hydrochloride presents several limitations and opportunities for future investigation: